1-(3-(4-Fluorophenyl)azepan-1-yl)-2-methyl-1-oxopropan-2-yl acetate

• IUPAC Name: [1-[3-(4-fluorophenyl)azepan-1-yl]-2-methyl-1-oxopropan-2-yl] acetate
• InChI: InChI=1S/C18H24FNO3/c1-13(21)23-18(2,3)17(22)20-11-5-4-6-15(12-20)14-7-9-16(19)10-8-14/h7-10,15H,4-6,11-12H2,1-3H3
• InChI Key: HQBHCQABBJUCNA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C)(C)C(=O)N1CCCCC(C1)C2=CC=C(C=C2)F
• Molecular Formula: C18H24FNO3
• Molecular Weight: 321.4 g/mol

Description

1-(3-(4-Fluorophenyl)azepan-1-yl)-2-methyl-1-oxopropan-2-yl acetate is a chemical compound that belongs to the class of azepane derivatives. It has been synthesized for its potential use in scientific research and has shown promising results in various studies.

Scientific Research Applications

• Antiviral and Antibacterial Properties FPAzm has demonstrated activity against a range of viruses, bacteria, and fungi. Researchers have explored its potential as an antiviral and antibacterial agent in both in vitro and in vivo studies.

Materials Science and Organic Synthesis

• Dearomatization reactions are valuable in organic synthesis. FPAzm can undergo dearomatization to generate structurally diverse three-dimensional polycyclic molecules.

Enterovirus Inhibition

• FPAzm derivatives have been investigated for their potential to inhibit enteroviruses. A hinged intermediate derived from FPAzm showed promising results in inhibiting these viruses.